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Compound of Interest

Compound Name: Cdk12-IN-2

Cat. No.: B10788840

Essential Safety and Handling Guide for Cdk12-IN-2

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This guide provides immediate, essential safety
and logistical information for the handling and disposal of Cdk12-IN-2, a potent and selective
inhibitor of Cyclin-Dependent Kinase 12 (CDK12). Adherence to these procedures is critical for
personnel safety and environmental protection.

Hazard Identification and Classification

Cdk12-IN-2 is classified with the following hazards:
o Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]
o Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

» Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

Hazard Statement Code

Harmful if swallowed. H302

Very toxic to aquatic life with long lasting effects.  H410

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling Cdk12-IN-2 to

minimize exposure and ensure safety.

Protection Type

Specification

Rationale

Hand Protection

Chemotherapy-rated, powder-
free nitrile gloves (ASTM
D6978). Double gloving is

recommended.

To prevent skin contact with
the hazardous drug. The outer
glove should be worn over the
gown cuff and the inner glove

underneath.

Eye and Face Protection

Safety goggles with side-
shields or a full-face shield.

To protect eyes and face from

splashes or aerosols.

Protective Clothing

Impermeable, disposable
gown with long sleeves and
knit cuffs that closes in the
back.

To protect skin and clothing
from contamination. Gowns
should be replaced every 2-3
hours or immediately after a

spill.

Respiratory Protection

A NIOSH-certified N95

respirator mask or higher.

To protect against inhalation of
airborne particles. A fit-tested

respirator is required.

Foot Protection

Disposable shoe covers.

To prevent the spread of
contamination outside the work

area.

This table synthesizes recommendations from multiple safety data sheets and hazardous drug
handling guidelines.[1][2][3][4][5]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial. The following step-by-step

procedures provide clear guidance for laboratory operations involving Cdk12-IN-2.

Experimental Workflow for Handling Cdk12-IN-2
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Preparation

Designate Handling Area

:

Don Full PPE

:

Gather Materials & Spill Kit

Handling

Weigh Compound in Ventilated Enclosure

:

Dissolve in Appropriate Solvent

:

Aliquot for Use/Storage

Post-Handling

Decontaminate Surfaces

:

Doff PPE Correctly

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for safely handling Cdk12-IN-2.
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Step-by-Step Handling Protocol

o Area Preparation: Designate a specific, well-ventilated area for handling Cdk12-IN-2,
preferably within a chemical fume hood or other containment primary engineering control (C-
PEC). Ensure a spill kit is readily accessible.

e Donning PPE: Before entering the designated area, put on all required PPE in the correct
order: shoe covers, inner gloves, gown, N95 respirator, face shield or goggles, and outer
gloves over the gown cuffs.[4]

e Handling the Compound:

o Weighing: If working with the powdered form, weigh the necessary amount in a ventilated
balance enclosure to prevent aerosolization.

o Dissolving: When preparing solutions, handle the compound within a fume hood. Cdk12-
IN-2 is often supplied in a solvent like DMSO.

o Storage: Store Cdk12-IN-2 in a tightly sealed container in a cool, well-ventilated area, away
from direct sunlight and ignition sources. Recommended storage is at -20°C for powder or
-80°C when in solvent.[1]

e Post-Handling Cleanup:

[¢]

Thoroughly decontaminate all work surfaces with an appropriate cleaning agent.

[¢]

Dispose of all contaminated materials as hazardous waste.

[e]

Remove PPE in the correct order to avoid self-contamination (remove outer gloves first,
then gown and other PPE, followed by inner gloves).[4]

[e]

Wash hands thoroughly with soap and water after removing all PPE.[3]

Disposal Plan

All materials contaminated with Cdk12-IN-2 must be treated as hazardous waste.
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Waste Streams
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Caption: Waste disposal workflow for Cdk12-IN-2.
o Segregation: Do not mix Cdk12-IN-2 waste with non-hazardous trash.

o Solid Waste: All disposable PPE (gloves, gowns, shoe covers), contaminated lab supplies
(e.q., pipette tips, tubes), and cleaning materials should be placed in a clearly labeled,
sealed hazardous waste container.

e Liquid Waste: Unused solutions and contaminated solvents must be collected in a
designated, leak-proof hazardous liquid waste container.

o Final Disposal: Dispose of all Cdk12-IN-2 waste through an approved hazardous waste
disposal service, in accordance with local, state, and federal regulations. Avoid release to the
environment.[1]

Mechanism of Action: Cdk12 Inhibition

Cdk12-IN-2 is a potent inhibitor of CDK12 and its homolog CDK13.[6][7] These kinases play a
crucial role in regulating gene transcription by phosphorylating the C-terminal domain (CTD) of
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RNA Polymerase Il (RNAP 11).[8][9] This phosphorylation is essential for the transition from
transcription initiation to productive elongation, particularly for long genes, including many
involved in the DNA damage response (DDR).[8][10] By inhibiting CDK12, Cdk12-IN-2
prevents this phosphorylation step, leading to premature termination of transcription.[7][10]

Transcription Elongation Pathway

Cdk12-IN-2 CDK12/ Cyclin K Phosphorylates Ser2 of CTD

Phosphorylated RNAP I1 Transcription Elongation
RNA Polymerase |1 (Elongation Competent) (DDR Genes)

(Unphosphorylated CTD)

Click to download full resolution via product page

Caption: Cdk12-IN-2 inhibits transcription elongation.

This guide is intended to provide essential, immediate safety and logistical information. Always
refer to the most current Safety Data Sheet (SDS) for Cdk12-IN-2 from your supplier and
consult with your institution's Environmental Health and Safety (EHS) department for specific
guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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